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Compound of Interest

4-(Chloromethyl)-2-
Compound Name:
methoxypyridine

Cat. No.: B1591422

This guide provides critical safety and logistical information for the handling and disposal of 4-
(Chloromethyl)-2-methoxypyridine, tailored for researchers, scientists, and drug
development professionals. The following procedural guidance is designed to ensure safe
laboratory practices and mitigate risks associated with this chemical.

Hazard Identification and Classification

4-(Chloromethyl)-2-methoxypyridine and its hydrochloride salt are hazardous chemicals that
require careful handling. The primary hazards include irritation to the skin, eyes, and respiratory
system.[1][2][3] Some forms of the compound can be harmful if swallowed or in contact with
skin and may cause an allergic skin reaction.[4][5]
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Hazard Category GHS Pictogram Signal Word Hazard Statement
Skin ) H315: Causes skin
] o GHSO07 Warning o
Corrosion/Irritation irritation.[1][2][3]
Serious Eye ) H319: Causes serious
o GHSO07 Warning o
Damage/Irritation eye irritation.[1][2][3]
-~ H335: May cause
Specific Target Organ ] ) o
o GHSO07 Warning respiratory irritation.[1]
Toxicity
[21[3]
o H302: Harmful if
Acute Toxicity (Oral) GHSO07 Danger
swallowed.[4][5]
Acute Toxicity H312: Harmful in
GHSO07 Danger ] ]
(Dermal) contact with skin.[5]
H317: May cause an
Skin Sensitization GHSO07 Danger allergic skin reaction.
[41[5]
) H318: Causes serious
Serious Eye Damage GHSO05 Danger
eye damage.[5][6]
H411 / H413: Toxic or
Long-term aquatic may cause lon
J a GHS09 Danger y J

hazard

lasting harmful effects
to aquatic life.[5][6]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure. The selection of PPE should
be based on a thorough risk assessment of the specific procedures being performed.

Engineering Controls

o Ventilation: Always handle 4-(Chloromethyl)-2-methoxypyridine in a well-ventilated area.
[2][5] A certified chemical fume hood is required to control the generation of vapors and dust.
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o Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible
and in close proximity to the workstation.[7]

Recommended Personal Protective Equipment
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Body Part

PPE Recommendation

Specifications and Best
Practices

Eye and Face

Chemical safety goggles and a
face shield

Goggles must provide
protection against chemical
splashes.[8][9] A face shield
should be worn in conjunction
with goggles, especially when
there is a significant risk of

splashing.[9]

Skin and Body

Chemical-resistant lab coat or

coveralls

Wear a flame-retardant and
antistatic protective lab coat.
Ensure clothing provides full
coverage of the arms. For
larger quantities or splash
potential, consider chemical-

resistant coveralls.[8][10]

Hands

Chemical-resistant gloves

(Nitrile rubber recommended)

Always wear appropriate
protective gloves to prevent
skin exposure.[7] Nitrile rubber
gloves are a suitable option.[2]
It is advisable to wear two
pairs of gloves (double-
gloving).[10][11] Change
gloves immediately if they

become contaminated.

Respiratory

NIOSH-approved respirator

If engineering controls are
insufficient to maintain
exposure below acceptable
limits, or during spill cleanup, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and
particulates should be used.[7]
[12]
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Operational and Disposal Plans
Safe Handling Procedures

e Preparation: Before handling, ensure all necessary PPE is donned correctly. Have spill
cleanup materials readily available.

e Handling: Avoid all personal contact, including inhalation of dust or vapors.[6][13] Do not eat,
drink, or smoke in the handling area.[3][5]

» Hygiene: Wash hands thoroughly with soap and water after handling the chemical.[5]
Remove and wash contaminated clothing before reuse.[2][5]

Spill Response Protocol

o Evacuation: In case of a significant spill, evacuate the immediate area.
e Ventilation: Ensure the area is well-ventilated.

o Containment: For dry spills, use dry cleanup procedures to avoid generating dust.[6] For
liquid spills, absorb with an inert material (e.g., vermiculite, sand).

o Cleanup: Wearing appropriate PPE, carefully sweep or scoop up the spilled material and
place it into a suitable, labeled container for disposal.[2][7]

o Decontamination: Clean the spill area thoroughly.

Waste Disposal Plan

e Collection: Collect all waste containing 4-(Chloromethyl)-2-methoxypyridine in a
designated, properly labeled, and sealed container.[5][6]

o Disposal: Dispose of the chemical waste in accordance with local, state, and federal
regulations.[5][13] This may involve dissolving the material in a combustible solvent and
burning it in a chemical incinerator equipped with an afterburner and scrubber.[5] Do not
allow the product to enter drains or waterways.[5][7]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 4-(Chloromethyl)-2-

methoxypyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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